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Technical Support Center: Acylcarnitine
Measurement
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in obtaining

accurate and reproducible acylcarnitine measurements. Adherence to proper pre-analytical

procedures is critical for reliable results.

Frequently Asked Questions (FAQs)
Q1: Which anticoagulant should I use for blood collection for acylcarnitine analysis?

A1: While several studies suggest that common anticoagulants like EDTA, heparin, citrate, and

fluoride-oxalate do not cause significant differences in acylcarnitine levels, sodium or lithium

heparin is often recommended as the preferred anticoagulant for plasma collection.[1][2] For

dried blood spots (DBS), blood is typically collected without an anticoagulant.[3] It is crucial to

maintain consistency in the choice of anticoagulant throughout a study to minimize variability.

Q2: What is the recommended sample type for acylcarnitine measurement?

A2: The optimal sample type may depend on the specific research question.

Plasma is the preferred sample type for quantitative analysis and follow-up testing of

abnormal newborn screens.[4]
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Serum is also acceptable, though plasma is more commonly cited in protocols.[4][5]

Dried Blood Spots (DBS) are widely used for newborn screening and are convenient for

collection, shipping, and storage.[3][6] However, the volume of blood in a DBS can be

influenced by factors like hematocrit, which can affect quantitation.[6]

Whole blood can be used, and some research suggests it may be preferable as a significant

portion of acylcarnitines are associated with blood cells.[7]

Q3: How should I store my samples before analysis?

A3: Proper storage is critical for acylcarnitine stability.

Short-term storage: If analysis is not performed immediately, plasma or serum should be

separated from cells as soon as possible (ideally within 2 hours of collection) and

refrigerated (2-8°C) for no longer than 7 days.[5] Plasma specimens should not be stored at

room temperature for more than 2 hours.[5]

Long-term storage: For long-term storage, plasma and serum samples should be frozen at

-20°C or, preferably, -80°C.[2][4][5] Acylcarnitines are stable for at least 330 days at -18°C.[8]

Repeated freeze-thaw cycles should be avoided, although some sources suggest stability for

up to three cycles.[2]

Dried blood spots should be shipped at ambient temperature on the same day as collection.

[3] For long-term storage, DBS should be kept in a dry environment, and freezing is

recommended to minimize degradation.

Q4: Can I use hemolyzed samples for acylcarnitine analysis?

A4: Grossly hemolyzed specimens are generally considered unacceptable for acylcarnitine

analysis and are a common cause for sample rejection by laboratories.[2][4][5] Hemolysis, the

rupture of red blood cells, can lead to the leakage of intracellular components, including

carnitine and acylcarnitines, into the plasma or serum.[7] This can artificially alter the

concentration of these analytes, leading to inaccurate results. Recent research also suggests a

link between carnitine metabolism and the propensity for red blood cell hemolysis during

storage.[9]
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Q5: Do fasting and physical activity affect acylcarnitine levels?

A5: Yes, both fasting and physical activity are significant endogenous pre-analytical variables.

Fasting: Acylcarnitine profiles change in response to fasting. It is often recommended to

collect samples after an overnight fast to standardize the metabolic state.[10]

Physical Activity: Exercise can also significantly alter the concentrations of short-chain

acylcarnitines and amino acids.[10] To ensure consistency, it is advisable to control for recent

physical activity before sample collection.
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Issue/Observation Potential Cause(s) Recommended Action(s)

Unexpectedly low long-chain

acylcarnitine concentrations

Sample degradation due to

improper storage (e.g.,

prolonged storage at room

temperature).

Review sample storage history.

Ensure plasma/serum was

frozen promptly after collection

and separation. For future

collections, adhere strictly to

storage protocols.

Patient is not in a fasted state

(postprandial sample).

Standardize sample collection

to occur after an overnight fast.

Note the patient's fasting

status at the time of collection.

Unexpectedly high free

carnitine (C0) and low

acylcarnitine levels in stored

DBS

Hydrolysis of acylcarnitines to

free carnitine during storage at

ambient or refrigerated

temperatures. Short-chain

acylcarnitines degrade faster

than long-chain ones.[8]

For retrospective studies on

stored DBS, consider applying

a correction factor for sample

decay if available.[8] For

prospective studies, ensure

prompt and proper frozen

storage of DBS.

High variability in results

across a sample set

Inconsistent pre-analytical

handling (e.g., different

anticoagulants used, variable

times between collection and

processing, different storage

conditions).

Implement a standardized

protocol for all sample

collection, processing, and

storage. Document all steps

meticulously.

Differences in patient's

physiological state (e.g.,

fasting status, recent exercise).

Standardize patient conditions

prior to sample collection (e.g.,

overnight fast, no strenuous

exercise).

Inability to reproduce results

from a previous study

Use of a different sample type

(e.g., plasma vs. whole blood).

Be aware that acylcarnitine

concentrations can differ

between sample matrices. Use

the same sample type for all

comparative analyses.
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Analytical issues (e.g.,

instrument calibration,

derivatization efficiency).

Review analytical procedures.

Ensure proper instrument

calibration and consistent

derivatization if used. The

derivatization process itself

can cause some hydrolysis of

acylcarnitines.[11]

Rejected sample due to

hemolysis

Improper blood draw technique

or sample handling.

Review and optimize

phlebotomy and sample

handling procedures to

minimize red blood cell lysis.

Quantitative Data Summary
The stability of acylcarnitines is highly dependent on storage temperature and duration. The

following tables summarize the quantitative effects of these variables.

Table 1: Stability of Acylcarnitines in Dried Blood Spots (DBS) at Different Temperatures
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Acylcarnitine
Storage
Condition

Duration
Stability/Chan
ge

Reference

All Acylcarnitines -18°C At least 330 days Stable [8]

Short-chain
Room

Temperature
> 14 days

Hydrolyze more

quickly than

long-chain

acylcarnitines

[8]

Long-chain
Room

Temperature
> 14 days

More stable than

short-chain, but

still degrade

[8]

Acetylcarnitine

(C2)

Ambient

Temperature

First 5 years of

storage

~18.5%

decrease per

year

[12]

Propionylcarnitin

e (C3)

Ambient

Temperature

First 5 years of

storage

~27.4%

decrease per

year

[12]

Free Carnitine

(C0)

Ambient

Temperature

First 5 years of

storage

~7.6% increase

per year (due to

hydrolysis of

acylcarnitines)

[12]

Table 2: Summary of Pre-analytical Variables and Their Impact
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Variable
Effect on Acylcarnitine
Measurement

Recommendation

Anticoagulant

Minimal significant difference

reported between EDTA,

heparin, and citrate.[13]

Use sodium or lithium heparin

consistently.

Sample Type

Concentrations differ between

plasma, serum, whole blood,

and DBS.

Choose one sample type and

use it consistently. Plasma is

often preferred for quantitative

studies.

Storage Temperature

Significant degradation at

room temperature; stable when

frozen.

Freeze plasma/serum at -20°C

or -80°C for long-term storage.

Hemolysis

Can falsely elevate

plasma/serum acylcarnitine

levels due to leakage from

RBCs.

Avoid using hemolyzed

samples.

Fasting Status

Feeding suppresses, while

fasting elevates, disease-

specific acylcarnitines.[10]

Standardize collection after an

overnight fast.

Physical Activity
Can alter short-chain

acylcarnitine levels.[10]

Control for recent strenuous

exercise.

Experimental Protocols
Protocol 1: Plasma Sample Collection and Processing

Patient Preparation: Instruct the patient to fast overnight (8-12 hours) prior to blood

collection.

Blood Collection:

Draw a minimum of 3 mL of whole blood into a green-top tube containing sodium or lithium

heparin.[1]
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Gently invert the tube 8-10 times to ensure proper mixing with the anticoagulant.

Processing:

Centrifuge the blood sample within 2 hours of collection.

Transfer the resulting plasma to a clean, labeled polypropylene transport tube.

Storage:

For immediate analysis, store plasma at 2-8°C.

For long-term storage, freeze the plasma at -20°C or -80°C immediately after separation.

[2]

Protocol 2: Acylcarnitine Analysis by Tandem Mass
Spectrometry (MS/MS) - General Overview
This protocol provides a general workflow. Specific parameters will vary based on the

instrument and assay used.

Sample Preparation:

An internal standard solution containing stable isotope-labeled acylcarnitines is added to

the plasma sample, DBS punch, or other sample types.

Extraction:

Proteins are precipitated and acylcarnitines are extracted, typically using a solvent like

methanol.

Derivatization (Optional but common):

Acylcarnitines are often converted to their butyl esters by adding acidified butanol and

incubating at a specific temperature.[14] This step can improve ionization efficiency and

analytical sensitivity.

Analysis:
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The prepared sample is introduced into the tandem mass spectrometer, often via flow

injection analysis (FIA) or after separation by liquid chromatography (LC).[13][14]

The instrument is operated in a precursor ion scan mode (e.g., precursor of m/z 85 for

butylated acylcarnitines) or a multiple reaction monitoring (MRM) mode to detect and

quantify specific acylcarnitine species.[11][14]

Data Analysis:

The concentrations of individual acylcarnitines are calculated by comparing the signal

intensity of the endogenous analyte to its corresponding stable isotope-labeled internal

standard.
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Caption: Experimental workflow for acylcarnitine measurement.
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Caption: Logical flow for troubleshooting acylcarnitine results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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